Cas no 812-18-0 (1,1,1-trifluoro-2-methylpropan-2-amine)

1,1,1-trifluoro-2-methylpropan-2-amine structure
812-18-0 structure
Product Name:1,1,1-trifluoro-2-methylpropan-2-amine
CAS No:812-18-0
MF:C4H8F3N
MW:127.108231544495
MDL:MFCD04972981
CID:720723
PubChem ID:11275188
Update Time:2025-07-30

1,1,1-trifluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Propanamine,1,1,1-trifluoro-2-methyl-
    • 1,1,1-trifluoro-2-methylpropan-2-amine
    • 2,2,2-TRIFLUOROMETHYL-1,1-DIMETHYL-ETHYLAMINE
    • 1,1,1-trifluoro-2-methylpropan-2-ylamine
    • 2,2,2-Trifluor-1,1-dimethyl-ethylamin
    • 2,2,2-TRIFLUORO-1,1-DIMETHYL-ETHYLAMINE
    • 2-Propanamine,1,1,1-trifluoro-2-methyl
    • AKOS013211207
    • YFBWGBFWVFEGEZ-UHFFFAOYSA-N
    • 2,2,2-TRIFLUORO-1,1-DIMETHYLETHYLAMINE
    • MFCD04972981
    • DTXSID40460801
    • FS-5931
    • AT14446
    • EN300-111959
    • SCHEMBL104843
    • 812-18-0
    • MDL: MFCD04972981
    • Inchi: 1S/C4H8F3N/c1-3(2,8)4(5,6)7/h8H2,1-2H3
    • InChI Key: YFBWGBFWVFEGEZ-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C)N)(F)F

Computed Properties

  • Exact Mass: 127.06100
  • Monoisotopic Mass: 127.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 83.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 80.9±35.0 °C at 760 mmHg
  • Flash Point: 12.2±10.6 °C
  • PSA: 26.02000
  • LogP: 1.98630
  • Vapor Pressure: 83.6±0.1 mmHg at 25°C

1,1,1-trifluoro-2-methylpropan-2-amine Security Information

1,1,1-trifluoro-2-methylpropan-2-amine Pricemore >>

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